Cas no 25372-35-4 (1-(3-methylphenyl)-1H-imidazole-2-thiol)

• Product Name: 1-(3-methylphenyl)-1H-imidazole-2-thiol
• CAS No: 25372-35-4
• MF: C₁₀H₁₀N₂S
• MW: 190.264800548553
• CID: 289048
• PubChem ID: 2760654
• Update Time: 2025-06-22

1-(3-methylphenyl)-1H-imidazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 1-(3-methylphenyl)-3H-imidazole-2-thione
• 1-(m-Tolyl)imidazoline-2-thione
• 3-(3-methylphenyl)-1H-imidazole-2-thione
• F2147-0325
• HMS2565N21
• 1-(3-methylphenyl)-1H-imidazole-2-thiol
• 1-(3-methylphenyl)-2-imidazolidinethione
• 2H-Imidazole-2-thione, 1,3-dihydro-1-(3-methylphenyl)-
• 1-(m-Tolyl)-1H-imidazole-2(5H)-thione

• MDL： MFCD00060481
• Inchi： 1S/C10H10N2S/c1-8-3-2-4-9(7-8)12-6-5-11-10(12)13/h2-7H,1H3,(H,11,13)
• InChI Key： GJDRJIVMFXHPFP-UHFFFAOYSA-N
• SMILES： C1(=S)N(C2=CC=CC(C)=C2)C=CN1

Computed Properties

• Exact Mass: 190.05600
• Monoisotopic Mass: 190.056469
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.4

Experimental Properties

• Density: 1.27
• Melting Point: 153 °C
• Boiling Point: 309.7°Cat760mmHg
• Flash Point: 141.1°C
• Refractive Index: 1.699
• PSA: 52.81000
• LogP: 2.84330

1-(3-methylphenyl)-1H-imidazole-2-thiol Security Information

• HazardClass：IRRITANT

Additional information on 1-(3-methylphenyl)-1H-imidazole-2-thiol

1-(3-Methylphenyl)-1H-Imidazole-2-Thiol: A Comprehensive Overview

The compound 1-(3-methylphenyl)-1H-imidazole-2-thiol, with the CAS registry number 25372-35-4, is an organic compound that belongs to the class of imidazoles. This compound has garnered significant attention in the scientific community due to its unique structural properties and potential applications in various fields such as pharmaceuticals, materials science, and analytical chemistry. The molecule consists of a thiol group (-SH) attached to the imidazole ring at the 2-position, with a 3-methylphenyl group substituting at the 1-position of the imidazole. This structure imparts distinctive chemical and physical properties to the compound, making it a subject of interest for researchers.

Recent studies have highlighted the importance of imidazole-based compounds in drug design, particularly in the development of bioactive molecules. The presence of the thiol group in 1-(3-methylphenyl)-1H-imidazole-2-thiol introduces nucleophilic properties, which can be exploited in various chemical reactions. For instance, this compound has been investigated for its potential as a precursor in the synthesis of metalloorganic frameworks (MOFs) and coordination polymers. These materials have applications in gas storage, catalysis, and sensing technologies.

In terms of chemical synthesis, 1-(3-methylphenyl)-1H-imidazole-2-thiol can be prepared through various methods, including condensation reactions involving amines and carbonyl compounds. The synthesis typically involves the reaction of o-aminothiophenol with an appropriate aldehyde or ketone under acidic or basic conditions. The substitution pattern on the phenyl ring (in this case, a methyl group at the 3-position) plays a crucial role in determining the reactivity and stability of the compound.

The physical properties of this compound are also worth noting. It has a melting point of approximately 160°C and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. Its solubility characteristics make it suitable for use in organic synthesis and chromatographic separations.

Recent research has focused on the biological activity of imidazole-based thiols. For example, studies have demonstrated that 1-(3-methylphenyl)-1H-imidazole-2-thiol exhibits moderate antioxidant activity, which could be relevant in the development of therapeutic agents targeting oxidative stress-related diseases. Additionally, this compound has been evaluated for its potential as a ligand in metal complexes, where it can coordinate with transition metals such as copper and zinc. These metal complexes have shown promise in catalytic applications and as MRI contrast agents.

In conclusion, 1-(3-methylphenyl)-1H-imidazole-2-thiol, with CAS number 25372-35-4, is a versatile compound with a wide range of potential applications. Its unique structure and reactivity make it an attractive candidate for further research in areas such as drug discovery, materials science, and analytical chemistry. As new studies continue to emerge, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovations.